Cas no 16621-26-4 (1-chloropropane-2-sulfonyl chloride)

• Product Name: 1-chloropropane-2-sulfonyl chloride
• CAS No: 16621-26-4
• MF: C₃H₆Cl₂O₂S
• MW: 177.049538135529
• CID: 2925204
• PubChem ID: 12589200
• Update Time: 2025-04-21

1-chloropropane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-chloropropane-2-sulfonyl chloride
• β-Chlorisopropylsulfochlorid;1-Chlorpropan-2-sulfochlorid;1-chloro-propane-2-sulfonyl chloride;1-chloroprop-2-yl sulfonyl chloride;1-chloro-2-propanesulfonyl chloride;1-Chlor-propan-2-sulfonylchlorid;
• AKOS006336821
• SCHEMBL2014869
• 16621-26-4

• Inchi： 1S/C3H6Cl2O2S/c1-3(2-4)8(5,6)7/h3H,2H2,1H3
• InChI Key： OYYOJXZPHXHNGN-UHFFFAOYSA-N
• SMILES： ClS(C(C)CCl)(=O)=O

Computed Properties

• Exact Mass: 175.94700
• Monoisotopic Mass: 175.9465560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 2.26310